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Spebrutinib Profile and Available Data in RA

The table below summarizes the key information on Spebrutinib available from the search results.

Aspect Details on Spebrutinib (CC-292/AVL-292)

Drug Class Oral, covalent, irreversible BTK inhibitor [1] [2].

Key Molecular
Action

Selectively and covalently binds to Cys481 residue in the BTK ATP-binding pocket,

inhibiting its activity [2].

Reported
Clinical Efficacy
in RA

In a Phase 2a study of RA patients, 41.7% (10/24) achieved ACR20 response at 4

weeks vs. 21.7% (5/23) on placebo. The study noted a trend for symptom reduction
but was not statistically significant (P=0.25) due to small sample size and short

duration [1].

| Key Pharmacodynamic Effects | • High BTK occupancy in peripheral blood (median 83%) [1]. •

Significant increase in circulating mature-naive B cells and decrease in transitional B cells [1]. • Significant

reduction in serum biomarkers: CXCL13, MIP-1β (B-cell chemotaxis), and CTX-I (bone resorption) [1]. | |

Reported Safety Profile | In the Phase 2a RA study, treatment-emergent adverse events were comparable to

the placebo group [1]. |
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Detailed Experimental Protocol from Key Study

The primary clinical data comes from a 4-week, randomized, placebo-controlled Phase 2a mechanistic study

in patients with active RA on a stable background of methotrexate [1].

Objective: To evaluate the pharmacology, mechanism of action, efficacy, and safety of Spebrutinib.

Patient Population: 47 patients with active RA.
Intervention: Oral Spebrutinib 375 mg once daily versus placebo.

Key Methodologies:
Clinical Efficacy Measure: ACR20 response rate at week 4.

BTK Occupancy: Measured in peripheral blood mononuclear cells (PBMCs).
B-cell Populations: Analyzed via flow cytometry for subsets (e.g., CD19+, CD27-CD38-IgD+,

CD27-CD38+).
Soluble Biomarkers: Serum levels of CXCL13, MIP-1β, and CTX-I were measured.

BTK Signaling Pathway and Spebrutinib's Action

The following diagram illustrates the role of BTK in immune cell signaling and how Spebrutinib exerts its

effect, based on the described mechanisms [1] [2].
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Limitations and Context of the Data

When interpreting the information on Spebrutinib for RA, please consider the following:

Lack of Direct Comparisons: The search results did not contain head-to-head clinical trials

comparing Spebrutinib to other BTK inhibitors (e.g., ibrutinib, acalabrutinib) in RA. The efficacy data
for other BTK inhibitors in RA was also not available in these results, making a direct comparison

impossible [1] [2].
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Early-Stage Development: The available clinical data is from a small, short-term Phase 2a study

designed primarily to investigate mechanism of action rather than confirm clinical efficacy [1].
Focus on Other Diseases: Much of the published comparative efficacy data for BTK inhibitors is in

the context of B-cell malignancies like chronic lymphocytic leukemia (CLL), which may not directly
translate to their effects in autoimmune conditions like RA [3].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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